![molecular formula C17H20N4O2 B7437332 N-[2-(5-oxopyrrolidin-2-yl)phenyl]-2-propylpyrazole-3-carboxamide](/img/structure/B7437332.png)
N-[2-(5-oxopyrrolidin-2-yl)phenyl]-2-propylpyrazole-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[2-(5-oxopyrrolidin-2-yl)phenyl]-2-propylpyrazole-3-carboxamide, also known as CPP-115, is a potent and selective inhibitor of the enzyme gamma-aminobutyric acid (GABA) transaminase. This enzyme is responsible for the breakdown of GABA, a neurotransmitter that plays a crucial role in regulating brain activity. By inhibiting GABA transaminase, CPP-115 increases the levels of GABA in the brain, leading to a variety of biochemical and physiological effects.
Mechanism of Action
As mentioned earlier, N-[2-(5-oxopyrrolidin-2-yl)phenyl]-2-propylpyrazole-3-carboxamide works by inhibiting GABA transaminase, which leads to an increase in the levels of GABA in the brain. GABA is an inhibitory neurotransmitter that helps to regulate brain activity by reducing the activity of excitatory neurons. By increasing the levels of GABA, this compound can help to reduce overactivity in the brain, leading to a variety of physiological and biochemical effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are wide-ranging, and include:
- Increased GABA levels in the brain
- Reduced seizure activity
- Reduced drug-seeking behavior
- Reduced anxiety and depression
- Enhanced cognitive function
- Reduced inflammation
- Neuroprotective effects
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-[2-(5-oxopyrrolidin-2-yl)phenyl]-2-propylpyrazole-3-carboxamide in lab experiments is its specificity for GABA transaminase. This allows researchers to selectively manipulate GABA levels in the brain without affecting other neurotransmitters or physiological processes. However, there are also some limitations to using this compound, including its relatively short half-life and potential toxicity at high doses.
Future Directions
There are many potential future directions for research on N-[2-(5-oxopyrrolidin-2-yl)phenyl]-2-propylpyrazole-3-carboxamide, including:
- Further exploration of its potential as a treatment for epilepsy, addiction, anxiety, and depression
- Development of more potent and selective GABA transaminase inhibitors
- Investigation of its potential as a neuroprotective agent in neurodegenerative diseases such as Alzheimer's and Parkinson's
- Exploration of its potential as a tool for studying the role of GABA in the brain
- Investigation of its potential as a treatment for chronic pain and inflammation.
In conclusion, this compound is a potent and selective inhibitor of GABA transaminase that has shown promising results in a variety of scientific research applications. Its ability to selectively manipulate GABA levels in the brain makes it a valuable tool for studying the role of this neurotransmitter in various physiological and pathological processes. While there are some limitations to its use, the potential future directions for research on this compound are numerous and exciting.
Synthesis Methods
N-[2-(5-oxopyrrolidin-2-yl)phenyl]-2-propylpyrazole-3-carboxamide can be synthesized using a multi-step process involving the reaction of various reagents and solvents. The exact details of the synthesis method are beyond the scope of this paper, but several studies have reported successful synthesis of this compound using different approaches.
Scientific Research Applications
N-[2-(5-oxopyrrolidin-2-yl)phenyl]-2-propylpyrazole-3-carboxamide has been extensively studied in both in vitro and in vivo settings, and has shown promising results in a variety of scientific research applications. Some of the most notable areas of research include:
- Epilepsy: Several studies have shown that this compound can effectively reduce seizure activity in animal models of epilepsy, suggesting that it may have potential as a treatment for this condition.
- Addiction: GABA is known to play a role in the reward pathway of the brain, and this compound has been shown to reduce drug-seeking behavior in animal models of addiction, suggesting that it may have potential as a treatment for substance use disorders.
- Anxiety and Depression: GABA is also involved in regulating mood and anxiety, and some studies have suggested that this compound may have potential as a treatment for anxiety and depression.
properties
IUPAC Name |
N-[2-(5-oxopyrrolidin-2-yl)phenyl]-2-propylpyrazole-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20N4O2/c1-2-11-21-15(9-10-18-21)17(23)20-13-6-4-3-5-12(13)14-7-8-16(22)19-14/h3-6,9-10,14H,2,7-8,11H2,1H3,(H,19,22)(H,20,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RHTIHWXVCKNAGG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN1C(=CC=N1)C(=O)NC2=CC=CC=C2C3CCC(=O)N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
312.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.